

Dermaseptin-B3: A Technical Guide to Early-Phase Research for Therapeutic Development

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Dermaseptin-B3*

Cat. No.: *B1577021*

[Get Quote](#)

Abstract

Dermaseptins, a family of α -helical cationic peptides from the skin secretions of *Phyllomedusa* frogs, are gaining significant traction as promising therapeutic leads.^{[1][2]} Their potent, broad-spectrum antimicrobial activity, coupled with emerging evidence of anticancer and immunomodulatory properties, positions them as a compelling subject for drug development in an era of mounting antibiotic resistance and complex disease challenges.^{[1][3][4]} This in-depth technical guide focuses on **Dermaseptin-B3**, a notable member of this family, and provides a comprehensive framework for its early-phase research and therapeutic potential evaluation. We will delve into the core principles of **Dermaseptin-B3**'s activity, present detailed experimental workflows for its characterization, and offer insights into the causal logic behind key experimental choices. This guide is intended for researchers, scientists, and drug development professionals seeking to explore the multifaceted therapeutic avenues of this intriguing antimicrobial peptide.

Introduction to Dermaseptin-B3: Structure and Core Principles


Dermaseptins are typically 27-34 amino acids in length and are characterized by a high content of lysine residues, which imparts a net positive charge.[3][5] In aqueous environments, they are largely unstructured, but upon encountering a hydrophobic medium, such as a cell membrane, they adopt an amphipathic α -helical conformation.[1][3][5] This structural transition is fundamental to their biological activity.

The mechanism of action for dermaseptins is primarily attributed to their ability to disrupt microbial cell membranes.[4][6] This process is initiated by the electrostatic attraction between the cationic peptide and the negatively charged components of microbial membranes.[7] Following this initial binding, the peptide's hydrophobic face facilitates its insertion into the lipid bilayer, leading to membrane permeabilization and, ultimately, cell lysis.[6][8] This direct, physical mechanism of action is a key reason why dermaseptins are considered promising candidates to combat drug-resistant pathogens, as it is less likely to induce resistance compared to conventional antibiotics that target specific metabolic pathways.[4]

Dermaseptin-B2, a closely related peptide, has been shown to be one of the most active in its family, exhibiting potent membranolytic activity with low hemolytic effects.[9] While extensive data exists for the broader dermaseptin family, this guide will focus on the early-phase research strategies to specifically elucidate and validate the therapeutic potential of **Dermaseptin-B3**.

Therapeutic Potential and Early-Phase Research Strategy

The therapeutic potential of **Dermaseptin-B3** extends across three primary domains: antimicrobial, anticancer, and immunomodulatory applications. A robust early-phase research strategy should systematically investigate each of these areas through a series of well-defined in vitro and, subsequently, in vivo experiments.



[Click to download full resolution via product page](#)

Caption: Core therapeutic potentials of **Dermaseptin-B3**.


Antimicrobial Potential: A First Line of Investigation

The most well-established activity of the dermaseptin family is their broad-spectrum antimicrobial efficacy.[1][10] Early-phase research should focus on quantifying this activity against a clinically relevant panel of microorganisms.

Rationale for Experimental Choices

The initial assessment of antimicrobial activity hinges on determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). These values provide a quantitative measure of the peptide's potency and are essential for comparing its efficacy against different pathogens and with existing antibiotics.[11] The selection of test organisms should include both Gram-positive and Gram-negative bacteria, as well as fungal pathogens, to establish the spectrum of activity.[12] It is also crucial to include multidrug-resistant (MDR) strains to evaluate the potential of **Dermaseptin-B3** in addressing the challenge of antibiotic resistance.[4]

Experimental Workflow: Antimicrobial Susceptibility Testing



[Click to download full resolution via product page](#)

Caption: Workflow for determining MIC and MBC values.[4]

Detailed Protocol: Broth Microdilution for MIC and MBC Determination

Materials:

- **Dermaseptin-B3** (synthesized and purified)
- Mueller-Hinton Broth (MHB)[[11](#)]
- Mueller-Hinton Agar (MHA)
- 96-well microtiter plates[[11](#)]
- Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, Candida albicans)[[1](#)][[10](#)]
- 0.5 McFarland standard
- Spectrophotometer

Procedure:

- **Preparation of Bacterial Inoculum:** From a fresh agar plate, select a few colonies and inoculate into 5 mL of MHB. Incubate at 37°C with shaking until the culture reaches the mid-logarithmic phase of growth, equivalent to a 0.5 McFarland standard.[[11](#)] Dilute the bacterial suspension to a final concentration of approximately 5×10^5 CFU/mL in MHB.[[13](#)]
- **Peptide Dilution:** Prepare a stock solution of **Dermaseptin-B3**. Perform two-fold serial dilutions of the peptide in MHB in a 96-well microtiter plate.[[11](#)]
- **Inoculation:** Add the diluted bacterial inoculum to each well containing the peptide dilutions. Include a positive control (bacteria without peptide) and a negative control (broth only).[[11](#)]
- **Incubation:** Incubate the plate at 37°C for 18-24 hours.[[11](#)]
- **MIC Determination:** The MIC is the lowest concentration of **Dermaseptin-B3** that completely inhibits visible bacterial growth.[[11](#)]
- **MBC Determination:** Following MIC determination, plate a small aliquot from the wells showing no visible growth (MIC, 2x MIC, and 4x MIC) onto MHA plates.[[11](#)] Incubate the

plates at 37°C for 18-24 hours. The MBC is the lowest peptide concentration that results in a $\geq 99.9\%$ reduction in the initial bacterial inoculum.[11]

Hemolytic Activity: A Critical Safety Assessment

A crucial aspect of early-phase research is to assess the peptide's toxicity to mammalian cells. Hemolytic activity against human red blood cells is a standard initial screen for cytotoxicity.

Procedure:

- **Preparation of Red Blood Cells:** Obtain fresh human red blood cells and wash them with phosphate-buffered saline (PBS).
- **Peptide Incubation:** Incubate the red blood cells with various concentrations of **Dermaseptin-B3** for a specified time (e.g., 1 hour) at 37°C.
- **Hemolysis Measurement:** Centrifuge the samples and measure the absorbance of the supernatant at a wavelength corresponding to hemoglobin release. A positive control (e.g., Triton X-100) is used to determine 100% hemolysis.[14]
- **Calculation:** The percentage of hemolysis is calculated relative to the positive control.[4]

Table 1: Representative Antimicrobial and Hemolytic Activity of Dermaseptins

Peptide	Organism	MIC (μM)	Hemolytic Activity
Dermaseptin B2	Acinetobacter baumannii	3.125 - 12.5 $\mu\text{g/mL}$	Low
Dermaseptin S4	E. coli	>40 μM	Potent
K4K20-S4 (analog)	E. coli	$\sim 0.4 \mu\text{M}$	Reduced
Dermaseptin B2	Candida albicans	3.1 - 30 μM	Low

(Data synthesized from multiple sources for illustrative purposes)[1][10][15]


Anticancer Potential: Exploring Selective Cytotoxicity

Several members of the dermaseptin family, including Dermaseptin B2 and B3, have demonstrated anti-proliferative activity against various cancer cell lines.[5][16] The proposed mechanism involves the selective targeting of cancer cell membranes, which often exhibit a higher negative charge compared to non-cancerous cells.[7]

Rationale for Experimental Choices

Initial screening for anticancer activity typically involves in vitro cell viability assays, such as the MTT or MTS assay.[17] These assays provide a rapid and reliable measure of a compound's cytotoxic effect on a panel of cancer cell lines.[17] It is essential to include a variety of cancer cell lines representing different tumor types (e.g., prostate, breast, lung) to assess the breadth of activity.[1][18] Crucially, a non-cancerous cell line should be included to determine the selectivity of **Dermaseptin-B3**.

Experimental Workflow: In Vitro Anticancer Activity Screening



[Click to download full resolution via product page](#)

Caption: General workflow for in vitro anticancer screening.

Detailed Protocol: MTT Cell Viability Assay

Materials:

- **Dermaseptin-B3**

- Cancer cell lines (e.g., PC-3 [prostate], MCF-7 [breast])[18][19]
- Non-cancerous cell line (e.g., human dermal fibroblasts)
- Cell culture medium and supplements
- 96-well cell culture plates
- MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution[17]
- Solubilization solution (e.g., DMSO)
- Microplate reader

Procedure:

- Cell Seeding: Seed the selected cell lines into 96-well plates at an appropriate density and allow them to adhere overnight.
- Peptide Treatment: Treat the cells with a range of concentrations of **Dermaseptin-B3** and incubate for a defined period (e.g., 24, 48, or 72 hours).[20]
- MTT Addition: Add MTT solution to each well and incubate for a few hours, allowing viable cells to metabolize the MTT into formazan crystals.[17]
- Solubilization: Add a solubilization solution to dissolve the formazan crystals.
- Absorbance Measurement: Measure the absorbance at the appropriate wavelength using a microplate reader.
- Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value (the concentration of peptide that inhibits cell growth by 50%).[20]

Table 2: Representative Anticancer Activity of Dermaseptins

Peptide	Cancer Cell Line	IC50/EC50
Dermaseptin B2	PC-3 (Prostate)	~2-3 μ M
Dermaseptin B3	PC-3 (Prostate)	~2-3 μ M
Dermaseptin-PH	MCF-7 (Breast)	0.69 μ M
Dermaseptin-PH	PC-3 (Prostate)	11.8 μ M

(Data synthesized from multiple sources for illustrative purposes)[18][19]


Immunomodulatory Potential: A Frontier of Dermaseptin Research

Antimicrobial peptides are increasingly recognized as not just direct microbicidal agents but also as modulators of the host immune response.[11][21] The dermaseptin family has been shown to possess immunomodulatory properties, although this is a less explored area compared to their antimicrobial and anticancer activities.[11]

Rationale for Experimental Choices

To investigate the immunomodulatory potential of **Dermaseptin-B3**, it is essential to use in vitro models that can assess its effects on key immune cells, such as macrophages. Macrophages play a central role in both innate and adaptive immunity, and their polarization into pro-inflammatory (M1) or anti-inflammatory (M2) phenotypes is critical in determining the outcome of an immune response.[7][13] Assays that measure cytokine release (e.g., TNF- α , IL-6, IL-10) and macrophage polarization markers can provide valuable insights into the immunomodulatory effects of **Dermaseptin-B3**.

Experimental Workflow: In Vitro Immunomodulation Assessment



[Click to download full resolution via product page](#)

Caption: Workflow for assessing in vitro immunomodulatory effects.

Detailed Protocol: Macrophage Stimulation and Cytokine Analysis

Materials:

- **Dermaseptin-B3**
- Macrophage cell line (e.g., RAW 264.7) or primary bone marrow-derived macrophages
- Lipopolysaccharide (LPS)

- Cell culture medium and supplements
- 24-well cell culture plates
- ELISA kits for specific cytokines (e.g., TNF- α , IL-6, IL-10)
- RNA extraction and qPCR reagents

Procedure:

- Cell Culture: Culture macrophages in 24-well plates.
- Treatment: Treat the cells with various concentrations of **Dermaseptin-B3**, with or without co-stimulation with LPS (to mimic an inflammatory environment).
- Incubation: Incubate the cells for a specified time (e.g., 24 hours).
- Supernatant Collection: Collect the cell culture supernatant for cytokine analysis using ELISA kits according to the manufacturer's instructions.
- Gene Expression Analysis (Optional): Lyse the cells to extract RNA and perform qPCR to analyze the expression of genes associated with M1 (e.g., iNOS, TNF- α) and M2 (e.g., Arginase-1, IL-10) macrophage phenotypes.

Conclusion and Future Directions

Dermaseptin-B3 represents a promising candidate for therapeutic development with multifaceted potential. The early-phase research strategy outlined in this guide provides a systematic approach to characterizing its antimicrobial, anticancer, and immunomodulatory activities. The detailed protocols and experimental workflows offer a practical framework for researchers to generate robust and reliable data.

Future research should focus on elucidating the precise molecular mechanisms underlying the observed biological activities of **Dermaseptin-B3**. Structure-activity relationship (SAR) studies, involving the synthesis and evaluation of peptide analogs, will be crucial for optimizing its potency, selectivity, and stability.^[13] As promising in vitro data emerges, progression to in vivo models of infection, cancer, and inflammation will be the next critical step in translating the therapeutic potential of **Dermaseptin-B3** into novel clinical applications.

References

- Benchchem. (n.d.). Application Notes and Protocols for In Vitro Antimicrobial Susceptibility Testing of Peptide 5g.
- Bartels, E. J. H., et al. (2019). Dermaseptins, Multifunctional Antimicrobial Peptides: A Review of Their Pharmacology, Effectivity, Mechanism of Action, and Possible Future Directions. *Frontiers in Pharmacology*, 10, 1421. [\[Link\]](#)
- Zhu, X., et al. (2018). Discovery of two skin-derived dermaseptins and design of a TAT-fusion analogue with broad-spectrum antimicrobial activity. *PeerJ*, 6, e5635. [\[Link\]](#)
- Chen, X., et al. (2016). Two Novel Dermaseptin-Like Antimicrobial Peptides with Anticancer Activities from the Skin Secretion of *Pachymedusa dactylophora*. *Molecules*, 21(5), 625. [\[Link\]](#)
- Mor, A., et al. (1994). Spectrum of antimicrobial activity and assembly of dermaseptin-b and its precursor form in phospholipid membranes. *Journal of Biological Chemistry*, 269(37), 22862-22869. [\[Link\]](#)
- Huang, L., et al. (2017). Dermaseptin-PH: A Novel Peptide with Antimicrobial and Anticancer Activities from the Skin Secretion of the South American Orange-Legged Leaf Frog, *Pithecopus (Phyllomedusa) hypochondrialis*. *Molecules*, 22(11), 1845. [\[Link\]](#)
- van Zoggel, H., et al. (2012). Effect of dermaseptin B2 and dermaseptin B3 on proliferation of the non-tumor cell line NIH-3T3 and the tumor cell line PC-3. *ResearchGate*. [\[Link\]](#)
- Wikipedia. (n.d.). Dermaseptin. Retrieved from [\[Link\]](#)
- Hazime, H., et al. (2022). Enhanced Antibacterial Activity of Dermaseptin through Its Immobilization on Alginate Nanoparticles—Effects of Menthol and Lactic Acid on Its Potentialization. *Pharmaceutics*, 14(6), 1229. [\[Link\]](#)
- ResearchGate. (n.d.). The in vitro immunomodulatory activity of the hybrid peptides. Retrieved from [\[Link\]](#)
- Benchchem. (n.d.). Dermaseptin's Role in Amphibian Innate Immunity: A Technical Guide.
- Taylor & Francis Online. (2018). Design, synthesis, and validation of an in vitro platform peptide-whole cell screening assay using MTT reagent. Retrieved from [\[Link\]](#)

- McCauley, J., Zivanovic, A., & Skropeta, D. (2013). Bioassays for anticancer activities. University of Wollongong Research Online. [\[Link\]](#)
- Chaves, R. X., et al. (2021). Antileishmanial and Immunomodulatory Effects of Dermaseptin-01, A Promising Peptide Against *Leishmania amazonensis*. *Journal of Diabetes Research*, 2021, 2894722. [\[Link\]](#)
- Scavello, F., Amiche, M., & Ghia, J. E. (2022). Recent Advances in Multifunctional Antimicrobial Peptides as Immunomodulatory and Anticancer Therapy: Chromogranin A-Derived Peptides and Dermaseptins as Endogenous versus Exogenous Actors. *International Journal of Molecular Sciences*, 23(19), 11183. [\[Link\]](#)
- ACS Publications. (2025). Developing an In Vitro Model of Endotoxemia to Assess the Immunomodulatory Effects of Anti-Inflammatory Peptide-Secreting Living Therapeutics. Retrieved from [\[Link\]](#)
- MDPI. (2021). Virtual Screening for Biomimetic Anti-Cancer Peptides from *Cordyceps militaris* Putative Pepsinized Peptidome and Validation on Colon Cancer Cell Line. Retrieved from [\[Link\]](#)
- van Zoggel, H., et al. (2012). Antitumor and Angiostatic Activities of the Antimicrobial Peptide Dermaseptin B2. *PLoS ONE*, 7(9), e44351. [\[Link\]](#)
- ResearchGate. (2025). Antitumor and Angiostatic Activities of the Antimicrobial Peptide Dermaseptin B2. Retrieved from [\[Link\]](#)
- National Center for Biotechnology Information. (n.d.). Evaluation of the Antibacterial Activity of New Dermaseptin Derivatives against *Acinetobacter baumannii*. Retrieved from [\[Link\]](#)
- Zairi, A., et al. (2024). Evaluation of the Antibacterial Activity of New Dermaseptin Derivatives against *Acinetobacter baumannii*. *International Journal of Molecular Sciences*, 25(3), 1625. [\[Link\]](#)
- Hamma-Kourbali, Y., et al. (2021). Antitumor Activity and Mechanism of Action of Hormonotoxin, an LHRH Analog Conjugated to Dermaseptin-B2, a Multifunctional Antimicrobial Peptide. *Cancers*, 13(21), 5283. [\[Link\]](#)

- Benchchem. (n.d.). Dermaseptin Structure-Activity Relationship: A Technical Guide for Drug Development.
- ResearchGate. (2019). Dermaseptins, Multifunctional Antimicrobial Peptides: A Review of Their Pharmacology, Effectivity, Mechanism of Action, and Possible Future Directions. Retrieved from [[Link](#)]
- Vučićević, D., et al. (2020). Effect of Vitamin B Complex Treatment on Macrophages to Schwann Cells Association during Neuroinflammation after Peripheral Nerve Injury. *Biomolecules*, 10(11), 1569. [[Link](#)]
- Nova Southeastern University. (2025). B10 cells regulate macrophage polarization to alleviate inflammation and bone loss in periodontitis. Retrieved from [[Link](#)]
- National Center for Biotechnology Information. (n.d.). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. Retrieved from [[Link](#)]
- Benchchem. (n.d.). Dermaseptins Demonstrate Potent Activity Against Multidrug-Resistant Bacteria.
- ACS Publications. (2021). Antimicrobial Susceptibility Testing of Antimicrobial Peptides Requires New and Standardized Testing Structures. Retrieved from [[Link](#)]
- National Center for Biotechnology Information. (2018). Discovery of two skin-derived dermaseptins and design of a TAT-fusion analogue with broad-spectrum antimicrobial activity and low cytotoxicity on healthy cells. Retrieved from [[Link](#)]
- Mor, A., et al. (1998). Synthesis, Antimicrobial Activity and Gene Structure of a Novel Member of the Dermaseptin B Family. *Journal of Biological Chemistry*, 273(10), 5978-5983. [[Link](#)]
- Mor, A., et al. (2000). Structure-Activity Relationship Study of Antimicrobial Dermaseptin S4 Showing the Consequences of Peptide Oligomerization on Selectivity. *Journal of Biological Chemistry*, 275(22), 16996-17001. [[Link](#)]
- Zairi, A., et al. (2022). Sub-acute and sub-chronic toxicity assessment of the antimicrobial peptide Dermaseptin B2 on biochemical, haematological and histopathological parameters in

BALB/c mice and Albino Wistar rats. PLoS ONE, 17(12), e0278199. [[Link](#)]

- Al-Ghaferi, N., et al. (2021). Identification of new dermaseptins with self-assembly tendency: membrane disruption, biofilm eradication, and infected wound healing efficacy. Journal of Materials Chemistry B, 9(4), 1058-1072. [[Link](#)]
- Lang, F., et al. (2014). Effect of dermaseptin on erythrocytes. Basic & Clinical Pharmacology & Toxicology, 114(2), 151-156. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. [peptidesciences.com](https://www.peptidesciences.com) [[peptidesciences.com](https://www.peptidesciences.com)]
- 2. Niacin-mediated rejuvenation of macrophage/microglia enhances remyelination of the aging central nervous system - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 3. Sub-acute and sub-chronic toxicity assessment of the antimicrobial peptide Dermaseptin B2 on biochemical, haematological and histopathological parameters in BALB/c mice and Albino Wistar rats - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 4. Dermaseptin - Wikipedia [en.wikipedia.org]
- 5. pdf.benchchem.com [pdf.benchchem.com]
- 6. Niacin and its metabolites as master regulators of macrophage activation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Frontiers | Dermaseptins, Multifunctional Antimicrobial Peptides: A Review of Their Pharmacology, Effectivity, Mechanism of Action, and Possible Future Directions [frontiersin.org]
- 8. Dermaseptins, Multifunctional Antimicrobial Peptides: A Review of Their Pharmacology, Effectivity, Mechanism of Action, and Possible Future Directions - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 9. [researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]

- 10. Antibacterial and Anti-Inflammatory Activity of Branched Peptides Derived from Natural Host Defense Sequences - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 11. Antitumor and Angiostatic Activities of the Antimicrobial Peptide Dermaseptin B2 - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 12. [bioscience.co.uk](https://www.bioscience.co.uk/) [[bioscience.co.uk](https://www.bioscience.co.uk/)]
- 13. Dermaseptin-PH: A Novel Peptide with Antimicrobial and Anticancer Activities from the Skin Secretion of the South American Orange-Legged Leaf Frog, *Pithecopus (Phyllomedusa) hypochondrialis* [[mdpi.com](https://www.mdpi.com/)]
- 14. [mdpi.com](https://www.mdpi.com/) [[mdpi.com](https://www.mdpi.com/)]
- 15. Two Novel Dermaseptin-Like Antimicrobial Peptides with Anticancer Activities from the Skin Secretion of *Pachymedusa dactylos* - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 16. Antitumor Activity and Mechanism of Action of Hormonotoxin, an LHRH Analog Conjugated to Dermaseptin-B2, a Multifunctional Antimicrobial Peptide - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 17. [mdpi.com](https://www.mdpi.com/) [[mdpi.com](https://www.mdpi.com/)]
- 18. [researchgate.net](https://www.researchgate.net/) [[researchgate.net](https://www.researchgate.net/)]
- 19. Effect of Vitamin B Complex Treatment on Macrophages to Schwann Cells Association during Neuroinflammation after Peripheral Nerve Injury [[mdpi.com](https://www.mdpi.com/)]
- 20. pubs.acs.org [pubs.acs.org]
- 21. scholars.nova.edu [scholars.nova.edu]
- To cite this document: BenchChem. [Dermaseptin-B3: A Technical Guide to Early-Phase Research for Therapeutic Development]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1577021/docs#dermaseptin-b3-a-technical-guide-to-early-phase-research-for-therapeutic-development>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)